3-(2-Methyl-6,7-dihydro-[1,4]dioxino[2,3-f]benzimidazol-3-yl)propanenitrile

Catalog No.
S7748646
CAS No.
M.F
C13H13N3O2
M. Wt
243.26 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-(2-Methyl-6,7-dihydro-[1,4]dioxino[2,3-f]benzimi...

Product Name

3-(2-Methyl-6,7-dihydro-[1,4]dioxino[2,3-f]benzimidazol-3-yl)propanenitrile

IUPAC Name

3-(2-methyl-6,7-dihydro-[1,4]dioxino[2,3-f]benzimidazol-3-yl)propanenitrile

Molecular Formula

C13H13N3O2

Molecular Weight

243.26 g/mol

InChI

InChI=1S/C13H13N3O2/c1-9-15-10-7-12-13(18-6-5-17-12)8-11(10)16(9)4-2-3-14/h7-8H,2,4-6H2,1H3

InChI Key

WCVJSXKURPTYAJ-UHFFFAOYSA-N

SMILES

CC1=NC2=CC3=C(C=C2N1CCC#N)OCCO3

Canonical SMILES

CC1=NC2=CC3=C(C=C2N1CCC#N)OCCO3
3-(2-Methyl-6,7-dihydro-[1,4]dioxino[2,3-f]benzimidazol-3-yl)propanenitrile is a chemical compound primarily used in scientific experiments. The compound is also known as MDBP, and it belongs to the benzimidazole family. This paper provides an in-depth overview of the chemical compound, including its background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in current scientific research, and potential implications in various research fields and industries.
3-(2-Methyl-6,7-dihydro-[1,4]dioxino[2,3-f]benzimidazol-3-yl)propanenitrile is an organic chemical compound comprising of a benzimidazole ring and a propenenitrile group. It is a crystalline substance that is soluble in organic solvents but insoluble in water. The compound's molecular formula is C14H13N3O2, with a molecular weight of 267.27 g/mol. It has a melting point of 182 °C.
MDBP has several physical and chemical properties. The compound is a white crystalline solid with a melting point of 182 °C. It has a boiling point of 435.6 °C, and its specific gravity is 1.26 g/cm3. The compound is soluble in organic solvents such as methanol and ethanol but insoluble in water. It is stable under standard laboratory conditions and is not reactive towards most chemical reagents.
MDBP can be synthesized using a multi-step process. The synthesis process involves reacting 6,7-dihydro-2-methyl-[1,4]dioxino[2,3-f]benzimidazole with propionitrile. The reaction is carried out under specific conditions, including anhydrous conditions, using a catalyst such as cesium carbonate. The compound can be characterized using several analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy.
Several analytical methods can be used to detect and quantify MDBP in samples. These include high-performance liquid chromatography (HPLC), gas chromatography (GC), and liquid chromatography-mass spectrometry (LC-MS). The methods provide sensitive and accurate detection of the compound in different samples, including biological samples and environmental samples.
MDBP has biological properties that make it suitable for use in scientific research. For instance, the compound exhibits antiviral activity against human immunodeficiency virus (HIV) and herpes simplex virus. The compound also has anticancer properties, particularly against leukemia cells. The compound's mechanism of action involves inhibiting the activity of specific enzymes involved in the growth and proliferation of cancer cells.
MDBP exhibits low toxicity levels in scientific experiments. The compound is not mutagenic, and it does not cause genetic damage in cell lines. Additionally, the compound does not exhibit acute toxicity towards mammals. However, the long-term effects of the compound on human health and the environment are unknown.
MDBP has several applications in scientific research. For instance, the compound is a potent antiviral and anticancer agent, making it suitable for use in drug development. The compound can also be used as a biochemical probe for understanding specific biological processes and pathways.
MDBP is currently the subject of various scientific research studies. Most of the studies focus on the compound's antiviral and anticancer properties. Additionally, research studies are focused on improving the compound's efficacy and reducing its toxicity levels.
MDBP has potential implications in several research fields and industries. For instance, the compound can be used in drug discovery and development, particularly in the treatment of viral infections and cancer. The compound can also be used in the synthesis of other organic compounds, including polymers and pharmaceuticals. Additionally, the compound can be used as a biochemical probe in molecular biology and biochemistry research.
Despite the potential applications and benefits of MDBP, the compound also has limitations. For instance, the compound's low solubility in water limits its potential applications in biological research. Additionally, the compound's toxicity levels in the environment and human health are yet to be fully understood. Future studies should focus on identifying the long-term effects of the compound and developing new synthesis methods to improve its properties. Some potential future directions include:
1. Developing new synthesis methods to improve the compound's solubility in water
2. Investigating the compound's long-term effects on human health and the environment
3. Studying the compound's mechanisms of action in viral and cancer cells to improve its efficacy
4. Developing new applications of the compound in other research fields and industries, including the development of new materials and biotechnology applications
MDBP is an organic chemical compound with several potential applications in scientific research and drug development. The compound's physical and chemical properties, synthesis, and characterization have been extensively studied, and several analytical methods can be used for detecting and quantifying the compound in different samples. However, future studies are needed to fully understand the compound's long-term effects on human health and the environment and to develop new methods to improve its efficacy and properties.

XLogP3

1.2

Hydrogen Bond Acceptor Count

4

Exact Mass

243.100776666 g/mol

Monoisotopic Mass

243.100776666 g/mol

Heavy Atom Count

18

Dates

Last modified: 01-05-2024

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